Cas no 81262-52-4 (1H-Benzotriazole, 5-methyl-1-(phenylsulfonyl)-)

• Product Name: 1H-Benzotriazole, 5-methyl-1-(phenylsulfonyl)-
• CAS No: 81262-52-4
• MF: C₁₃H₁₁N₃O₂S
• MW: 273.310341119766
• CID: 4198607
• PubChem ID: 21059032
• Update Time: 2025-04-24

1H-Benzotriazole, 5-methyl-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 5-methyl-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-5-methyl-1H-1,2,3-benzotriazole
• 5-Methyl-1-(phenylsulfonyl)-1H-benzo[d][1,2,3]triazole
• AKOS040695576
• 81262-52-4
• 1-(Benzenesulfonyl)-5-methylbenzotriazole
• SCHEMBL19848576

• Inchi： 1S/C13H11N3O2S/c1-10-7-8-13-12(9-10)14-15-16(13)19(17,18)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： UEYQAGLEXLTIJS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C2C=CC(C)=CC=2N=N1)(=O)=O

Computed Properties

• Exact Mass: 273.05719778Da
• Monoisotopic Mass: 273.05719778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.2Ų